![molecular formula C16H12FIN2O B301580 4-cyano-2-fluoro-N-(4-iodo-2,5-dimethylphenyl)benzamide](/img/structure/B301580.png)
4-cyano-2-fluoro-N-(4-iodo-2,5-dimethylphenyl)benzamide
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Overview
Description
4-cyano-2-fluoro-N-(4-iodo-2,5-dimethylphenyl)benzamide, also known as CFIB, is a chemical compound that has gained significant attention in scientific research due to its potential use in cancer treatment.
Mechanism of Action
4-cyano-2-fluoro-N-(4-iodo-2,5-dimethylphenyl)benzamide works by inhibiting the activity of the protein kinase CK2, which is involved in various cellular processes, including cell growth and proliferation. By inhibiting CK2, this compound disrupts these processes and induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been found to have anti-inflammatory effects. This compound has been shown to inhibit the production of inflammatory cytokines, which are involved in the immune response.
Advantages and Limitations for Lab Experiments
4-cyano-2-fluoro-N-(4-iodo-2,5-dimethylphenyl)benzamide has several advantages for lab experiments, including its high potency and specificity for CK2 inhibition. However, this compound also has limitations, including its poor solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 4-cyano-2-fluoro-N-(4-iodo-2,5-dimethylphenyl)benzamide. One area of interest is the development of more soluble derivatives of this compound that can be used in vivo. Another area of research is the investigation of the potential use of this compound in combination with other anti-cancer agents. Finally, there is a need for further studies on the safety and toxicity of this compound in vivo.
Synthesis Methods
The synthesis of 4-cyano-2-fluoro-N-(4-iodo-2,5-dimethylphenyl)benzamide involves the reaction of 4-iodo-2,5-dimethylphenylamine with 4-cyano-2-fluorobenzoyl chloride in the presence of a base. This reaction results in the formation of this compound with a yield of approximately 70%.
Scientific Research Applications
4-cyano-2-fluoro-N-(4-iodo-2,5-dimethylphenyl)benzamide has been studied extensively for its potential use in cancer treatment. Research has shown that this compound inhibits the growth of various cancer cells, including breast, lung, and colon cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
properties
Molecular Formula |
C16H12FIN2O |
---|---|
Molecular Weight |
394.18 g/mol |
IUPAC Name |
4-cyano-2-fluoro-N-(4-iodo-2,5-dimethylphenyl)benzamide |
InChI |
InChI=1S/C16H12FIN2O/c1-9-6-15(10(2)5-14(9)18)20-16(21)12-4-3-11(8-19)7-13(12)17/h3-7H,1-2H3,(H,20,21) |
InChI Key |
NNFFWNUWUKCWRA-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1I)C)NC(=O)C2=C(C=C(C=C2)C#N)F |
Canonical SMILES |
CC1=CC(=C(C=C1I)C)NC(=O)C2=C(C=C(C=C2)C#N)F |
Origin of Product |
United States |
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